Cas no 102169-98-2 (2-Bromo-5-methyl-3-nitroaniline)

• Product Name: 2-Bromo-5-methyl-3-nitroaniline
• CAS No: 102169-98-2
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD28099598
• CID: 3167877
• PubChem ID: 84819998
• Update Time: 2025-04-21

2-Bromo-5-methyl-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 102169-98-2
• 2-Bromo-5-methyl-3-nitroaniline
• SB77086

• MDL： MFCD28099598
• Inchi： 1S/C7H7BrN2O2/c1-4-2-5(9)7(8)6(3-4)10(11)12/h2-3H,9H2,1H3
• InChI Key： LJYXJJWGIPUPDC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=CC=1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 229.96909Da
• Monoisotopic Mass: 229.96909Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų